molecular formula C11H5Cl2F3N2 B8789823 2-Chloro-4-(4-chloro-phenyl)-6-trifluoromethyl-pyrimidine

2-Chloro-4-(4-chloro-phenyl)-6-trifluoromethyl-pyrimidine

Cat. No.: B8789823
M. Wt: 293.07 g/mol
InChI Key: KBMDTFIQRWGXRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-4-(4-chloro-phenyl)-6-trifluoromethyl-pyrimidine is a useful research compound. Its molecular formula is C11H5Cl2F3N2 and its molecular weight is 293.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H5Cl2F3N2

Molecular Weight

293.07 g/mol

IUPAC Name

2-chloro-4-(4-chlorophenyl)-6-(trifluoromethyl)pyrimidine

InChI

InChI=1S/C11H5Cl2F3N2/c12-7-3-1-6(2-4-7)8-5-9(11(14,15)16)18-10(13)17-8/h1-5H

InChI Key

KBMDTFIQRWGXRE-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=CC(=NC(=N2)Cl)C(F)(F)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound was prepared from 4-(4-chloro-phenyl)-6-trifluoromethyl-1H-pyrimidin-2-one (6.96 g, 25.3 mmol) and phosphoryl chloride (80 mL) according to the general procedure I. Obtained as an off-white solid (7.35 g, 99%). MS (EI) 292.0 [(M)+]; mp 108° C.
Quantity
6.96 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
reactant
Reaction Step One
Name
Yield
99%

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